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Compound of Interest

Compound Name: YLF-466D

Cat. No.: B10769890 Get Quote

Essential Safety and Handling Guide for YLF-
466D
This guide provides crucial safety, handling, and disposal information for YLF-466D, a newly

developed AMP-activated protein kinase (AMPK) activator.[1] Adherence to these procedural

steps is essential for ensuring a safe laboratory environment for researchers, scientists, and

drug development professionals.

Immediate Safety and Handling Precautions
According to the Safety Data Sheet (SDS), YLF-466D is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[1][2] However, it is imperative to

observe standard laboratory safety precautions at all times.

Personal Protective Equipment (PPE):

The following personal protective equipment is recommended when handling YLF-466D to

minimize exposure and ensure personal safety.
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Category Recommendation Rationale

Eye Protection
Safety glasses with side-

shields

Protects eyes from potential

splashes or aerosols.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.[1]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.[1]

Respiratory Protection
Not generally required. Use in

a well-ventilated area.

The substance is not

considered a respiratory

hazard.[1]

General Hygiene:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Handle YLF-466D in a well-ventilated area.[2]

Avoid ingestion and inhalation of the powder.[2]

Quantitative Safety Data
The hazard ratings for YLF-466D are summarized below, indicating a low risk under normal

laboratory conditions.
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Hazard Rating System Rating Description

NFPA Ratings

Health 0

No hazard beyond that of

ordinary combustible material.

[2]

Fire 0
Will not burn under normal fire

conditions.[2]

Reactivity 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.[2]

HMIS-ratings

Health 0 No significant risk to health.[2]

Fire 0 Minimal or no fire hazard.[2]

Reactivity 0
Minimal or no reactivity hazard.

[2]

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately.
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Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[1]

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing.[1]

Inhalation
Move to fresh air. If not breathing, give artificial

respiration.[1]

Ingestion
Wash out mouth with water. Do not induce

vomiting. Seek medical attention.[1]

Storage and Disposal Plan
Proper storage and disposal of YLF-466D are critical to prevent environmental contamination

and maintain a safe laboratory.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1]

Disposal:

While not classified as hazardous, YLF-466D should not be released into the environment.[1]

Dispose of the compound in accordance with local, state, and federal regulations.[1]

Solid Waste: Collect unused or expired YLF-466D powder and any contaminated disposable

labware (e.g., weigh boats, pipette tips, gloves) in a designated and clearly labeled solid

waste container.[2] The label should include the full chemical name: 3-[[(3E)-3-[(4-

chlorophenyl)phenylmethylene]-2,3-dihydro-2-oxo-1H-indol-1-yl]methyl]-benzoic acid.[2]

Waste Container Storage: Store the waste container in a secure, designated area within the

laboratory, away from general work areas, preferably in secondary containment.[2]
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Institutional Guidelines: Always follow your institution's specific guidelines for the disposal of

non-hazardous chemical waste. Contact your Environmental Health and Safety (EHS)

department for waste pickup and do not dispose of it in regular trash.[2]

Empty Containers: Triple-rinse empty containers with a suitable solvent. Collect the rinsate

as chemical waste. Deface the label before disposing of the container according to

institutional procedures.[2]

Experimental Protocol: In-Vitro Antiplatelet Activity
of YLF-466D
This protocol details a method for assessing the antiplatelet activity of YLF-466D by measuring

its effect on platelet aggregation in isolated human platelets.[1][2]

Objective: To determine the effect of YLF-466D on platelet aggregation in isolated human

platelets.[2]

Materials:

Human whole blood

Acid-citrate-dextrose (ACD) solution

Platelet-rich plasma (PRP)

Tyrode's buffer

Platelet agonists (e.g., thrombin, ADP, collagen)

Platelet aggregation profiler

Spectrophotometer

Procedure:

Platelet Preparation:

Collect human whole blood into tubes containing ACD solution.[1]
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Centrifuge the blood at 150 x g for 15 minutes to obtain platelet-rich plasma (PRP).[1]

Wash the PRP with Tyrode's buffer and centrifuge at 800 x g for 10 minutes to pellet the

platelets.[1]

Measurement of Aggregation:

Monitor platelet aggregation using a platelet aggregation profiler, which measures the

change in light transmittance through the platelet suspension over time.[1]

Record the maximum aggregation percentage for each condition.[1]

Data Analysis:

Compare the aggregation in YLF-466D-treated samples to the vehicle control to determine

the inhibitory effect of the compound.[1]
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Caption: Workflow for the safe handling and disposal of YLF-466D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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